Cas no 2227910-02-1 (rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methoxyphenol)

• Product Name: rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methoxyphenol
• CAS No: 2227910-02-1
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5813054
• PubChem ID: 165684032
• Update Time: 2025-11-02

rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methoxyphenol
• rac-4-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]-2-methoxyphenol
• EN300-1836361
• 2227910-02-1

• Inchi： 1S/C13H19NO2/c1-13(2)9(7-14)12(13)8-4-5-10(15)11(6-8)16-3/h4-6,9,12,15H,7,14H2,1-3H3/t9-,12-/m1/s1
• InChI Key： PJNHTRWSDFCCAF-BXKDBHETSA-N
• SMILES： O(C)C1=C(C=CC(=C1)[C@@H]1[C@@H](CN)C1(C)C)O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.5Ų

Additional information on rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methoxyphenol

Comprehensive Overview of rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methoxyphenol (CAS No. 2227910-02-1)

The compound rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methoxyphenol, identified by its CAS No. 2227910-02-1, is a chiral molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopropyl ring and an aminomethyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting neurological and inflammatory pathways.

One of the most frequently searched questions about rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methoxyphenol is its role in enzyme inhibition and receptor modulation. Recent studies suggest that this compound may interact with specific G-protein-coupled receptors (GPCRs), which are critical in signal transduction. This aligns with the growing interest in precision medicine and personalized therapeutics, as GPCRs are among the most targeted protein families in drug development.

The chirality of rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methoxyphenol is another area of focus. Enantioselective synthesis and separation techniques are often discussed in relation to this compound, as its (1R,3R) configuration can significantly influence its biological activity. This is particularly relevant in the context of green chemistry and sustainable synthesis, where minimizing waste and optimizing yield are paramount.

Another hot topic is the compound's potential in neuroprotective applications. With the rise of neurodegenerative diseases like Alzheimer's and Parkinson's, researchers are exploring molecules that can cross the blood-brain barrier (BBB). The methoxyphenol moiety in rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methoxyphenol may enhance its BBB permeability, making it a candidate for further investigation.

In addition to its pharmaceutical applications, rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methoxyphenol is also studied for its antioxidant properties. The phenolic group in its structure can scavenge free radicals, which is a key mechanism in combating oxidative stress. This ties into the broader interest in anti-aging and cellular health, as oxidative stress is linked to numerous chronic conditions.

From a synthetic chemistry perspective, the cyclopropyl ring in rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-methoxyphenol presents both challenges and opportunities. Cyclopropanes are known for their ring strain, which can be leveraged to create highly reactive intermediates. This has implications for catalysis and mechanochemical synthesis, areas that are gaining traction in modern chemistry.

Finally, the CAS No. 2227910-02-1 is often searched in relation to patent literature and intellectual property. Companies and academic institutions are actively filing patents for derivatives of this compound, highlighting its commercial potential. This underscores the importance of IP strategy in the pharmaceutical industry, where novel chemical entities can lead to blockbuster drugs.